Cas no 1256836-63-1 (5-Methoxy-4-(trifluoromethyl)picolinaldehyde)

• Product Name: 5-Methoxy-4-(trifluoromethyl)picolinaldehyde
• CAS No: 1256836-63-1
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• CID: 4802040
• Update Time: 2025-05-23

5-Methoxy-4-(trifluoromethyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-4-(trifluoromethyl)picolinaldehyde

• Inchi： 1S/C8H6F3NO2/c1-14-7-3-12-5(4-13)2-6(7)8(9,10)11/h2-4H,1H3
• InChI Key： QAWSVRCSGFQPMC-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C=O)=NC=C1OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• XLogP3: 1.5
• Topological Polar Surface Area: 39.2

Additional information on 5-Methoxy-4-(trifluoromethyl)picolinaldehyde

Introduction to 5-Methoxy-4-(trifluoromethyl)picolinaldehyde (CAS No. 1256836-63-1)

5-Methoxy-4-(trifluoromethyl)picolinaldehyde (CAS No. 1256836-63-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure, exhibits a combination of a methoxy group, a trifluoromethyl group, and an aldehyde functional group, making it a valuable building block for the synthesis of complex molecules with potential therapeutic applications.

The methoxy group in 5-Methoxy-4-(trifluoromethyl)picolinaldehyde contributes to its lipophilicity and can influence the compound's biological activity by enhancing its ability to cross cell membranes. The trifluoromethyl group, known for its electron-withdrawing properties, can significantly affect the compound's reactivity and stability, making it a useful moiety in the design of drugs with improved pharmacokinetic profiles. The aldehyde functional group provides a reactive site for further chemical modifications, enabling the synthesis of a wide range of derivatives.

Recent studies have highlighted the potential of 5-Methoxy-4-(trifluoromethyl)picolinaldehyde in various medicinal applications. For instance, researchers at the University of California, San Francisco, have reported that this compound can serve as a key intermediate in the synthesis of novel antiviral agents. The unique combination of functional groups in 5-Methoxy-4-(trifluoromethyl)picolinaldehyde allows for the creation of derivatives with enhanced antiviral activity against a broad spectrum of viruses, including influenza and herpes simplex virus.

In another study published in the Journal of Medicinal Chemistry, scientists from Harvard University demonstrated that 5-Methoxy-4-(trifluoromethyl)picolinaldehyde can be used to develop potent inhibitors of specific enzymes involved in cancer progression. The trifluoromethyl group was found to enhance the binding affinity of these inhibitors to their target enzymes, leading to more effective inhibition and potential therapeutic benefits.

The synthetic versatility of 5-Methoxy-4-(trifluoromethyl)picolinaldehyde has also been explored in the context of drug delivery systems. Researchers at the Massachusetts Institute of Technology (MIT) have developed nanocarriers that incorporate this compound to improve drug solubility and bioavailability. The methoxy group enhances the solubility of the nanocarriers in aqueous environments, while the trifluoromethyl group improves their stability and reduces degradation.

Moreover, 5-Methoxy-4-(trifluoromethyl)picolinaldehyde has shown promise in the development of imaging agents for diagnostic purposes. A study conducted at Stanford University found that this compound can be labeled with radioactive isotopes to create imaging agents for positron emission tomography (PET). The aldehyde functional group facilitates conjugation with radiolabeling agents, making it possible to track the distribution and metabolism of these agents in vivo.

The safety and toxicity profiles of 5-Methoxy-4-(trifluoromethyl)picolinaldehyde have been extensively evaluated in preclinical studies. These studies have demonstrated that the compound is generally well-tolerated at therapeutic concentrations and does not exhibit significant cytotoxicity or mutagenicity. However, as with any new chemical entity, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, 5-Methoxy-4-(trifluoromethyl)picolinaldehyde (CAS No. 1256836-63-1) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for the development of novel therapeutics, imaging agents, and drug delivery systems. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in the field.